Cas no 544436-46-6 (2,7-Dibromo-9-(2-ethylhexyl)carbazole)

• Product Name: 2,7-Dibromo-9-(2-ethylhexyl)carbazole
• CAS No: 544436-46-6
• MF: C₂₀H₂₃Br₂N
• MW: 437.211323976517
• MDL: MFCD23703116
• CID: 354579
• PubChem ID: 253660645
• Update Time: 2025-06-10

2,7-Dibromo-9-(2-ethylhexyl)carbazole Chemical and Physical Properties

Names and Identifiers

• 2,7-Dibromo-9-(2-ethylhexyl)-9H-carbazole
• 2,7-Dibromo-9-(2-ethylhexyl)carbazole
• 9H-Carbazole, 2,7-dibromo-9-(2-ethylhexyl)-
• OLOMDFPWMJQODN-UHFFFAOYSA-N
• STL290615
• 7870AB
• AK123233
• 2,7-dibromo-9-(2-ethylhexyl)-carbazole
• AX8247411
• ST24038881
• D4735
• SCHEMBL923650
• AKOS016011726
• MFCD23703116
• D90328
• AS-65016
• 544436-46-6
• DTXSID20476960
• DB-337982

• MDL： MFCD23703116
• Inchi： 1S/C20H23Br2N/c1-3-5-6-14(4-2)13-23-19-11-15(21)7-9-17(19)18-10-8-16(22)12-20(18)23/h7-12,14H,3-6,13H2,1-2H3
• InChI Key： OLOMDFPWMJQODN-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C3C=CC(=CC=3N(C=2C=1)CC(CC)CCCC)Br

Computed Properties

• Exact Mass: 435.02000
• Monoisotopic Mass: 435.01972g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 4.9
• XLogP3: 7.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 100.0 to 104.0 deg-C
• Boiling Point: 502.3±43.0 °C at 760 mmHg
• Flash Point: 257.6±28.2 °C
• PSA: 4.93000
• LogP: 7.53590
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

2,7-Dibromo-9-(2-ethylhexyl)carbazole Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H315+H319
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2,7-Dibromo-9-(2-ethylhexyl)carbazole

Comprehensive Overview of 2,7-Dibromo-9-(2-ethylhexyl)carbazole (CAS No. 544436-46-6)

2,7-Dibromo-9-(2-ethylhexyl)carbazole (CAS No. 544436-46-6) is a high-performance organic compound widely recognized for its applications in advanced materials, particularly in the field of organic electronics and optoelectronic devices. This brominated carbazole derivative has garnered significant attention due to its unique photophysical properties, making it a critical component in the development of OLEDs (Organic Light-Emitting Diodes), photovoltaic cells, and semiconductor materials. Its molecular structure, featuring a carbazole core with 2,7-dibromo substitutions and a 2-ethylhexyl side chain, enhances solubility and processability, which are essential for industrial applications.

The growing demand for sustainable energy solutions and flexible electronics has propelled research into compounds like 2,7-Dibromo-9-(2-ethylhexyl)carbazole. Users frequently search for terms such as "carbazole derivatives in OLEDs", "high-efficiency organic semiconductors", and "brominated compounds for optoelectronics", reflecting the compound's relevance in cutting-edge technologies. Its ability to facilitate hole transport and electron-blocking properties makes it indispensable in the design of next-generation displays and energy-harvesting devices.

From a synthetic chemistry perspective, 2,7-Dibromo-9-(2-ethylhexyl)carbazole is synthesized through a series of well-optimized reactions, including Ullmann coupling and electrophilic aromatic substitution. The introduction of the 2-ethylhexyl group significantly improves its solubility in common organic solvents, which is a critical factor for solution-processable electronics. Researchers and manufacturers often highlight its thermal stability and film-forming capabilities, which are vital for large-scale production of organic electronic devices.

In the context of green chemistry and environmentally friendly materials, 2,7-Dibromo-9-(2-ethylhexyl)carbazole aligns with the global shift toward low-toxicity and high-performance alternatives. Its applications extend beyond electronics to include sensors and biomedical imaging, where its fluorescence properties are leveraged. The compound's versatility is further evidenced by its use in photocatalysis and light-harvesting systems, addressing the increasing demand for renewable energy technologies.

For those exploring material science innovations, 2,7-Dibromo-9-(2-ethylhexyl)carbazole represents a promising candidate due to its tunable electronic properties and compatibility with thin-film deposition techniques. Frequently asked questions include "How does 2,7-Dibromo-9-(2-ethylhexyl)carbazole improve OLED efficiency?" and "What are the latest advancements in carbazole-based materials?", underscoring its importance in ongoing research. As industries strive for energy-efficient solutions, this compound continues to play a pivotal role in shaping the future of organic electronics.

In summary, 2,7-Dibromo-9-(2-ethylhexyl)carbazole (CAS No. 544436-46-6) stands at the forefront of advanced material development, offering unparalleled benefits in optoelectronic applications. Its synthesis, properties, and diverse applications make it a subject of intense study and commercial interest, particularly in the realms of sustainable technology and innovative electronics. With ongoing research, this compound is poised to unlock new possibilities in smart materials and next-gen devices.